Cas no 644985-99-9 (Benzene, 1,1'-[1,2-bis(cyclohexylmethyl)-1,2-ethanediyl]bis-)
644985-99-9 structure
Product Name:Benzene, 1,1'-[1,2-bis(cyclohexylmethyl)-1,2-ethanediyl]bis-
CAS No:644985-99-9
MF:C28H38
MW:374.601328372955
CID:423419
PubChem ID:71379823
Update Time:2025-04-19
Benzene, 1,1'-[1,2-bis(cyclohexylmethyl)-1,2-ethanediyl]bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,1'-[1,2-bis(cyclohexylmethyl)-1,2-ethanediyl]bis-
- (1,4-dicyclohexyl-3-phenylbutan-2-yl)benzene
- DTXSID40802368
- 1,1'-(1,4-Dicyclohexylbutane-2,3-diyl)dibenzene
- 644985-99-9
-
- Inchi: 1S/C28H38/c1-5-13-23(14-6-1)21-27(25-17-9-3-10-18-25)28(26-19-11-4-12-20-26)22-24-15-7-2-8-16-24/h3-4,9-12,17-20,23-24,27-28H,1-2,5-8,13-16,21-22H2
- InChI Key: XVMCEMLSHXXRBA-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1)(CC1CCCCC1)C(C1C=CC=CC=1)CC1CCCCC1
Computed Properties
- Exact Mass: 374.29754
- Monoisotopic Mass: 374.297351212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 1,1'-[1,2-bis(cyclohexylmethyl)-1,2-ethanediyl]bis- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
644985-99-9 (Benzene, 1,1'-[1,2-bis(cyclohexylmethyl)-1,2-ethanediyl]bis-) Related Products
- 827-52-1(Phenylcyclohexane)
- 1726-12-1(Pentane-1,1-diyldibenzene)
- 1520-44-1(1,3-Diphenylbutane)
- 780-68-7(1-Phenyladamantane)
- 1087-02-1(1,4-Dicyclohexylbenzene)
- 1530-04-7(1,1-Diphenylhexane)
- 2719-52-0(2-Phenylpentane)
- 29881-14-9(1,2-Diphenylcyclopropane)
- 1196-58-3((1-Ethylpropyl)benzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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